Cas no 865198-28-3 (methyl 2-(2Z)-6-fluoro-2-(2-iodobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-6-fluoro-2-(2-iodobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865198-28-3
• MF: C₁₇H₁₂FIN₂O₃S
• MW: 470.256658554077
• CID: 6308684
• PubChem ID: 3251617
• Update Time: 2025-05-24

methyl 2-(2Z)-6-fluoro-2-(2-iodobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2Z)-6-fluoro-2-(2-iodobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• methyl 2-[(2Z)-6-fluoro-2-[(2-iodobenzoyl)imino]-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• methyl 2-[6-fluoro-2-(2-iodobenzoyl)imino-1,3-benzothiazol-3-yl]acetate
• AKOS024607077
• (Z)-methyl 2-(6-fluoro-2-((2-iodobenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate
• 865198-28-3
• F1366-0901

• Inchi： 1S/C17H12FIN2O3S/c1-24-15(22)9-21-13-7-6-10(18)8-14(13)25-17(21)20-16(23)11-4-2-3-5-12(11)19/h2-8H,9H2,1H3/b20-17-
• InChI Key： NUEPBRXYYJDGDX-JZJYNLBNSA-N
• SMILES： IC1C=CC=CC=1C(/N=C1/N(CC(=O)OC)C2C=CC(=CC=2S/1)F)=O

Computed Properties

• Exact Mass: 469.95974g/mol
• Monoisotopic Mass: 469.95974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 84.3Ų

Additional information on methyl 2-(2Z)-6-fluoro-2-(2-iodobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Compound CAS No. 865198-28-3: Methyl 2-(2Z)-6-fluoro-2-(2-iodobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate

The compound Methyl 2-(2Z)-6-fluoro-2-(2-iodobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865198-28-3) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The benzothiazole core of this molecule serves as a scaffold for various functional groups, including a fluorine atom, an iodobenzoyl group, and an acetate ester, which collectively contribute to its unique properties.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-cancer agents. The presence of the fluorine atom at the 6-position of the benzothiazole ring enhances the molecule's lipophilicity and stability, making it a promising candidate for targeting specific biological pathways. Additionally, the iodobenzoyl group attached to the imino position introduces electronic and steric effects that can modulate the compound's interactions with biomolecules such as enzymes and receptors.

One of the most notable features of this compound is its Z-isomer configuration, which is critical for maintaining its stereochemical integrity. The Z-isomer ensures that the substituents on either side of the imino group are positioned in a way that optimizes molecular recognition and binding affinity. This configuration is particularly important in medicinal chemistry, where even minor deviations in stereochemistry can significantly impact a compound's pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled researchers to synthesize this compound with high precision. The synthesis involves a multi-step process that includes nucleophilic substitution, condensation reactions, and stereoselective formation of the imino group. The use of advanced purification techniques ensures that the final product meets stringent quality control standards, making it suitable for preclinical studies.

In terms of biological activity, this compound has shown potential as an inhibitor of key enzymes involved in cancer progression. For instance, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are enzymes that play a crucial role in epigenetic regulation. By inhibiting HDACs, this compound may induce histone hyperacetylation, leading to chromatin relaxation and reactivation of tumor suppressor genes.

Moreover, the iodobenzoyl group in this molecule has been implicated in enhancing its ability to penetrate cellular membranes and localize within specific subcellular compartments. This property is particularly advantageous in drug delivery systems where efficient cellular uptake is essential for therapeutic efficacy.

Another area where this compound has shown promise is in its potential application as an imaging agent. The presence of both fluorine and iodine atoms makes it amenable for use in positron emission tomography (PET) imaging studies. These halogens can serve as radiotracers, enabling researchers to visualize molecular processes in vivo with high spatial resolution.

Despite its potential benefits, further research is required to fully understand the safety profile and pharmacokinetics of this compound. Preclinical studies are currently underway to evaluate its toxicity profile, bioavailability, and metabolic pathways. These studies will provide critical insights into its suitability as a therapeutic agent or diagnostic tool.

In conclusion, Methyl 2-(2Z)-6-fluoro-2-(2-iodobenzoyl)imino-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865198